Cas no 1528350-74-4 (Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate)

• Product Name: Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate
• CAS No: 1528350-74-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5274357
• Update Time: 2025-06-15

Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate
• Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate

• Inchi： 1S/C11H20O3/c1-5-7-11(8-6-2)10(3,14-11)9(12)13-4/h5-8H2,1-4H3
• InChI Key： INIPDWTUYOMLRP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C)C1(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8

Additional information on Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate

Comprehensive Overview of Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate (CAS No. 1528350-74-4)

Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate (CAS No. 1528350-74-4) is a specialized organic compound belonging to the class of epoxide esters. Its unique molecular structure, featuring a methyl ester group and a substituted oxirane ring, makes it a subject of interest in synthetic chemistry and material science. Researchers and industries are increasingly exploring its potential applications due to its reactivity and functional versatility. The compound's CAS number 1528350-74-4 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains.

In recent years, the demand for epoxide derivatives like Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate has surged, driven by advancements in polymer chemistry and pharmaceutical intermediates. Users frequently search for terms such as "synthesis of methyl oxirane carboxylates" or "applications of dipropyl-substituted epoxides," reflecting growing curiosity about its utility. This compound's steric hindrance and electron-rich oxirane ring contribute to its selectivity in reactions, a topic often discussed in academic forums and patent literature.

The compound's physicochemical properties, including solubility in organic solvents and thermal stability, are key considerations for industrial applications. For instance, its role as a cross-linking agent in epoxy resins aligns with the current trend toward sustainable materials. Searches like "biodegradable epoxy alternatives" highlight the intersection of this compound with eco-friendly innovations. Additionally, its potential as a chiral building block in asymmetric synthesis resonates with pharmaceutical researchers exploring enantioselective catalysis.

From a technical standpoint, Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate requires careful handling due to its reactive epoxide moiety, though it is not classified as hazardous under standard regulations. Analytical techniques such as NMR spectroscopy and GC-MS are commonly employed to characterize its purity and structure. Queries like "NMR data for CAS 1528350-74-4" or "GC-MS fragmentation pattern of oxirane esters" are prevalent among chemists validating its identity.

In conclusion, Methyl 2-methyl-3,3-dipropyloxirane-2-carboxylate (CAS No. 1528350-74-4) represents a niche yet impactful compound in modern chemistry. Its integration into high-value applications—from advanced materials to drug development—underscores its relevance. As research continues, keywords like "scalable synthesis of 1528350-74-4" and "industrial uses of methyl oxirane carboxylates" will likely dominate search trends, reflecting evolving industry needs.